Cas no 2640962-09-8 (4-{1-[(4-methylphenyl)methyl]piperidine-3-carbonyl}thiomorpholine)

• Product Name: 4-{1-[(4-methylphenyl)methyl]piperidine-3-carbonyl}thiomorpholine
• CAS No: 2640962-09-8
• MF: C₁₈H₂₆N₂OS
• MW: 318.476843357086
• CID: 5318051
• PubChem ID: 155800738
• Update Time: 2025-05-20

4-{1-[(4-methylphenyl)methyl]piperidine-3-carbonyl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-{1-[(4-methylphenyl)methyl]piperidine-3-carbonyl}thiomorpholine
• 2640962-09-8
• F6753-3475
• AKOS040724617
• [1-[(4-Methylphenyl)methyl]-3-piperidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C18H26N2OS/c1-15-4-6-16(7-5-15)13-19-8-2-3-17(14-19)18(21)20-9-11-22-12-10-20/h4-7,17H,2-3,8-14H2,1H3
• InChI Key： ZZHVARVVCNYDEQ-UHFFFAOYSA-N
• SMILES： C(C1CCCN(CC2=CC=C(C)C=C2)C1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 318.17658463g/mol
• Monoisotopic Mass: 318.17658463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 487.6±45.0 °C(Predicted)
• pka: 8.53±0.10(Predicted)

Additional information on 4-{1-[(4-methylphenyl)methyl]piperidine-3-carbonyl}thiomorpholine

Comprehensive Overview of 4-{1-[(4-methylphenyl)methyl]piperidine-3-carbonyl}thiomorpholine (CAS No. 2640962-09-8)

The compound 4-{1-[(4-methylphenyl)methyl]piperidine-3-carbonyl}thiomorpholine (CAS No. 2640962-09-8) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex name reflects its intricate architecture, combining a piperidine ring, a thiomorpholine moiety, and a 4-methylphenyl group. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel piperidine derivatives and thiomorpholine-based compounds has surged, driven by their potential therapeutic benefits. Researchers are particularly interested in how these molecules interact with biological targets, such as enzymes and receptors. The presence of the 4-methylphenyl group in 4-{1-[(4-methylphenyl)methyl]piperidine-3-carbonyl}thiomorpholine suggests potential lipophilicity, which could enhance its ability to cross cell membranes—a critical factor in drug bioavailability.

One of the most frequently asked questions in online searches is: "What are the applications of piperidine-3-carbonyl derivatives in medicine?" This compound, with its piperidine-3-carbonyl core, fits into this category and may have applications in central nervous system (CNS) disorders, given the prevalence of piperidine scaffolds in CNS-active drugs. Additionally, the thiomorpholine component is known for its versatility in medicinal chemistry, often contributing to improved metabolic stability and binding affinity.

Another hot topic in the scientific community is the exploration of small molecule modulators for protein-protein interactions. The structural complexity of 4-{1-[(4-methylphenyl)methyl]piperidine-3-carbonyl}thiomorpholine positions it as a potential candidate for such studies. Its ability to act as a scaffold for further chemical modifications makes it valuable for designing inhibitors or activators of specific biological pathways.

From a synthetic chemistry perspective, the compound's CAS No. 2640962-09-8 serves as a unique identifier, ensuring precise communication among researchers. The synthesis of such molecules often involves multi-step reactions, including amide bond formation and N-alkylation, which are common techniques in organic chemistry. These methods are frequently searched by chemists looking for efficient ways to construct similar frameworks.

In the context of drug discovery, the compound's potential as a lead molecule cannot be overlooked. Its structural features align with current trends in the pharmaceutical industry, where heterocyclic compounds are prioritized for their diverse biological activities. The 4-methylphenyl group, in particular, is a recurring motif in drugs targeting inflammation and oncology, two areas of high research interest.

Environmental and safety considerations are also paramount when discussing chemical compounds. While 4-{1-[(4-methylphenyl)methyl]piperidine-3-carbonyl}thiomorpholine is not classified as hazardous, proper handling and storage are essential to ensure its stability and purity. Researchers often search for "safe handling protocols for piperidine derivatives", emphasizing the need for clear guidelines in laboratory settings.

In summary, 4-{1-[(4-methylphenyl)methyl]piperidine-3-carbonyl}thiomorpholine (CAS No. 2640962-09-8) represents a fascinating area of research with broad implications for medicinal chemistry and drug development. Its unique structure, combined with the growing interest in heterocyclic scaffolds, positions it as a compound worthy of further investigation. As the scientific community continues to explore its potential, this molecule may soon find its place in the next generation of therapeutic agents.